Cas no 2287274-52-4 (3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287274-52-4
• MF: C₁₁H₁₁ClFN
• MW: 211.663145303726
• CID: 6435535
• PubChem ID: 137944158
• Update Time: 2025-10-29

3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2287274-52-4
• EN300-6762059
• 3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine

• Inchi： 1S/C11H11ClFN/c12-8-2-1-7(3-9(8)13)10-4-11(14,5-10)6-10/h1-3H,4-6,14H2
• InChI Key： CUUMLRYRGKUMMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C12CC(C1)(C2)N

Computed Properties

• Exact Mass: 211.0564052g/mol
• Monoisotopic Mass: 211.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine

Professional Introduction to 3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine (CAS No: 2287274-52-4)

3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2287274-52-4, represents a unique structural motif that combines a bicyclo[1.1.1]pentane scaffold with a halogenated aromatic ring system. The presence of both chloro and fluoro substituents on the phenyl ring introduces a high degree of electronic and steric tunability, making this molecule a promising candidate for further exploration in drug discovery and development.

The bicyclo[1.1.1]pentane core is a well-known pharmacophore in medicinal chemistry, characterized by its rigid three-membered ring structure that can effectively mimic the conformational preferences of biologically relevant targets. This structural feature enhances the binding affinity and selectivity of the compound, which is crucial for developing effective therapeutic agents. The amine functional group at the 1-position of the bicyclic system further extends the potential for diverse chemical modifications, allowing for the introduction of additional pharmacological functionalities.

In recent years, there has been growing interest in the development of novel small molecules that incorporate halogenated aromatic rings, such as those found in 3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine. Halogen atoms, particularly chloro and fluoro, are frequently employed in medicinal chemistry due to their ability to modulate electronic properties, improve metabolic stability, and enhance binding interactions with biological targets. The combination of these elements in this compound suggests a multifaceted approach to optimizing pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of halogenated aromatic compounds in addressing various therapeutic challenges, including inflammation, cancer, and infectious diseases. For instance, derivatives of biphenyls and naphthyridines containing halogen atoms have been reported to exhibit significant biological activity due to their ability to interact with key enzymes and receptors involved in disease pathogenesis. The structural features of 3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine align well with these trends, positioning it as a valuable scaffold for further investigation.

The synthesis of 3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine involves a series of carefully orchestrated chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The construction of the bicyclo[1.1.1]pentane core typically requires multi-step strategies that employ transition metal catalysis, intramolecular cyclization reactions, and functional group interconversions. The introduction of the chloro and fluoro substituents on the phenyl ring often involves halogenation reactions or metal-halogen exchange processes, which must be carefully controlled to achieve high selectivity and yield.

The pharmacological evaluation of 3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine has revealed intriguing properties that warrant further exploration. Preclinical studies suggest that this compound may exhibit inhibitory activity against specific enzymes or receptors relevant to human health conditions such as metabolic disorders or neurological diseases. The unique combination of structural features—namely the bicyclo[1.1.1]pentane core and halogenated aromatic moiety—provides a rich framework for modulating biological activity through rational drug design principles.

In conclusion, 3-(4-Chloro-3-fluorophenyl)bicyclo[1.1.1]pentan-1-amine represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents with tailored biological properties. Its unique combination of pharmacophoric elements makes it an attractive candidate for further preclinical and clinical investigations aimed at addressing unmet medical needs across multiple therapeutic areas.